Cas no 1198084-65-9 (4-Methyl-1,2,5-oxadiazole-3-sulfonamide)

• Product Name: 4-Methyl-1,2,5-oxadiazole-3-sulfonamide
• CAS No: 1198084-65-9
• MF: C₃H₅N₃O₃S
• MW: 163.155098676682
• CID: 5669205
• PubChem ID: 44542600
• Update Time: 2025-10-30

4-Methyl-1,2,5-oxadiazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL3309352
• EN300-27047631
• 1198084-65-9
• BDBM50050907
• 4-methyl-1,2,5-oxadiazole-3-sulfonamide
• 4-Methyl-1,2,5-oxadiazole-3-sulfonamide

• Inchi： 1S/C3H5N3O3S/c1-2-3(6-9-5-2)10(4,7)8/h1H3,(H2,4,7,8)
• InChI Key： SJYVSPQYJBVECF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NON=1)(N)(=O)=O

Computed Properties

• Exact Mass: 163.00516220g/mol
• Monoisotopic Mass: 163.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-Methyl-1,2,5-oxadiazole-3-sulfonamide

Introduction to 4-Methyl-1,2,5-oxadiazole-3-sulfonamide (CAS No. 1198084-65-9)

4-Methyl-1,2,5-oxadiazole-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1198084-65-9, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the oxadiazole sulfonamide class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts remarkable chemical stability and reactivity, making it a valuable scaffold for drug discovery and development.

The 4-methyl-1,2,5-oxadiazole-3-sulfonamide scaffold has been extensively studied for its potential applications in treating various therapeutic conditions. Its sulfonamide functional group is particularly noteworthy, as it is a well-documented pharmacophore that enhances binding affinity to biological targets. This feature has led to its incorporation into numerous drug candidates targeting inflammatory diseases, infectious disorders, and even certain types of cancer.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of oxadiazole derivatives due to their demonstrated efficacy and safety profiles. The 4-methyl substitution at the 1-position of the oxadiazole ring introduces additional conformational flexibility, which can be exploited to optimize pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the presence of the sulfonamide group at the 3-position enhances hydrogen bonding capabilities, improving interactions with biological macromolecules.

One of the most compelling aspects of 4-methyl-1,2,5-oxadiazole-3-sulfonamide is its versatility in medicinal chemistry. Researchers have leveraged this compound as a starting point for generating novel analogs with tailored biological activities. For instance, modifications at the 5-position have been explored to enhance binding to specific enzymes or receptors involved in metabolic pathways. Such structural diversifications have yielded promising candidates for preclinical evaluation.

The sulfonamide moiety in 4-methyl-1,2,5-oxadiazole-3-sulfonamide also plays a crucial role in modulating pharmacological effects. Sulfonamides are known for their ability to inhibit bacterial growth by disrupting enzyme function, particularly in cases involving dihydropteroate synthase. This mechanism has been exploited in the development of antibiotics and antiviral agents. Additionally, sulfonamides exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory mediators.

Recent advances in computational chemistry have further accelerated the discovery process for 4-methyl-1,2,5-oxadiazole-3-sulfonamide derivatives. Molecular docking studies have identified key interactions between this compound and target proteins, providing insights into its mode of action. These studies have also highlighted potential off-target effects that need to be mitigated during drug development. By integrating experimental data with computational predictions, researchers can refine molecular structures to improve efficacy while minimizing side effects.

The synthesis of 4-methyl-1,2,5-oxadiazole-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or carboxylic acids. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These methodologies ensure that the final product meets stringent pharmaceutical standards.

In clinical research settings, 4-methyl-1,2,5-oxadiazole-3-sulfonamide has been investigated for its potential therapeutic applications in several disease models. Preclinical studies have demonstrated its efficacy in reducing inflammation and modulating immune responses. Additionally, it has shown promise in inhibiting the growth of certain cancer cell lines by disrupting signaling pathways involved in proliferation and survival. These findings underscore its potential as a lead compound for further development.

The chemical properties of 4-methyl-1,2,5-oxadiazole-3-sulfonamide make it an attractive candidate for formulation into various dosage forms. Its solubility profile can be optimized through salt formation or co-crystallization with other compounds to enhance bioavailability. Furthermore, its stability under different storage conditions ensures long-term viability for clinical use. These factors contribute to its suitability as an active pharmaceutical ingredient (API) in drug formulations.

The future direction of research on 4-methyl-1,2,5-oxadiazole-3-sulfonamide is likely to focus on expanding its therapeutic applications through structural modifications and combination therapies. By integrating insights from genomics and proteomics data sets related to disease pathways involving this compound class; researchers aim to identify novel targets for intervention. Such multidisciplinary approaches hold promise for unlocking new treatment strategies based on this versatile scaffold.

In conclusion,4-methyl-l ,2 ,5 - oxadiazol e - 3 - sul fon am ide ( CAS No . 1198084 - 65 - 9 ) represents an exciting opportunity f or pharma ceutical innovation . Its unique structural features ; combined w ith documented bi ological activities ; position it as a valuable candidate f or furthe r stu dies . As resea rch contin ues t o e xplore new applications ; this compo und is poised t o make significant contributions t o medicine . p >